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Compound of Interest

Compound Name: 1-Hydroxy-2-butanone

Cat. No.: B1215904 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents like 1-Hydroxy-2-butanone are paramount to ensuring laboratory safety

and environmental compliance. This guide provides essential, step-by-step information for the

safe disposal of 1-Hydroxy-2-butanone, aligning with standard laboratory safety protocols and

regulatory requirements.

Immediate Safety and Hazard Profile
1-Hydroxy-2-butanone is classified as a flammable liquid and vapor that can cause skin and

serious eye irritation, and may also cause respiratory irritation.[1][2] Adherence to safety

protocols is crucial from the moment of handling to the final disposal.
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Hazard Classification GHS Pictogram
Precautionary Statement
Highlights

Flammable Liquid (Category 3) Flame

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.[1]

P233: Keep container tightly

closed.[1] P240: Ground/bond

container and receiving

equipment.[1]

Skin Irritation (Category 2) Exclamation Mark

P264: Wash skin thoroughly

after handling.[1] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[1] P302+P352: IF

ON SKIN: Wash with plenty of

water.[3]

Serious Eye Irritation

(Category 2A)
Exclamation Mark

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][3]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

Exclamation Mark

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1] P271: Use only outdoors

or in a well-ventilated area.[1]

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[3]

Proper Disposal Procedures
The disposal of 1-Hydroxy-2-butanone must be conducted in accordance with all applicable

federal, state, and local environmental regulations.[4] Improper disposal, such as pouring it
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down the drain, can contaminate water supplies and harm aquatic life.[5]

Step 1: Waste Identification and Segregation

Treat all unused or contaminated 1-Hydroxy-2-butanone as hazardous waste.[6]

Do not mix 1-Hydroxy-2-butanone waste with other waste streams unless explicitly

permitted by your institution's hazardous waste management plan.[6] Halogenated and non-

halogenated solvent wastes should typically be kept separate.[6]

Step 2: Containerization and Labeling

Collect waste 1-Hydroxy-2-butanone in a designated, properly sealed, and chemically

resistant container.[5] The container should be in good condition and compatible with the

chemical.

Clearly label the waste container with "Hazardous Waste" and the full chemical name, "1-
Hydroxy-2-butanone". Include the approximate concentration and volume.

Step 3: Storage

Store the waste container in a well-ventilated, cool, and designated hazardous waste

accumulation area.[3][7]

Keep the container away from sources of ignition such as heat, sparks, and open flames.[7]

Ensure the storage area is secure and accessible only to authorized personnel.[3]

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal company to arrange for pickup and disposal.[5]

Provide the waste disposal service with accurate information about the chemical waste.

Accidental Release Measures
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In the event of a spill, immediate and appropriate action is necessary to prevent harm to

personnel and the environment.

Small Spills:

Ensure adequate ventilation and eliminate all ignition sources.[1]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[1]

Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or

earth.

Collect the absorbed material and place it into a sealed container for disposal as

hazardous waste.[4]

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team or EHS office.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Hydroxy-2-butanone.
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Disposal Workflow for 1-Hydroxy-2-butanone

Start: Have 1-Hydroxy-2-butanone for Disposal

Is the chemical contaminated or waste?

Treat as Hazardous Waste

Yes Unsure

Segregate from other waste streams

Collect in a labeled, sealed, and compatible container

Store in a cool, well-ventilated, designated area away from ignition sources

Contact Environmental Health & Safety (EHS) or certified disposal service

End: Proper Disposal

Click to download full resolution via product page
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Caption: A flowchart outlining the procedural steps for the safe disposal of 1-Hydroxy-2-
butanone.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for

complete and detailed instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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